Cas no 887921-99-5 ((S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol)

(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol structure

887921-99-5 structure

Product Name:(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol

CAS No:887921-99-5

MF:C₈H₉NO

MW:135.163161993027

CID:69350

PubChem ID:53487884

Update Time:2024-10-26

(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol Chemical and Physical Properties

Names and Identifiers

- (S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol
- 5H-CYCLOPENTA[B]PYRIDIN-7-OL, 6,7-DIHYDRO-, (7S)-
- (7S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol (ACI)
- (7S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol
- MFCD11558942
- AKOS006318332
- CS-0155830
- 887921-99-5
- D86160
- (7S)-5H,6H,7H-CYCLOPENTA[B]PYRIDIN-7-OL
- DTXSID50705356
- AS-77173
- 5H-cyclopenta[b]pyridin-7-ol,6,7-dihydro-,(7S)-
- MDL： MFCD11558942
- Inchi： 1S/C8H9NO/c10-7-4-3-6-2-1-5-9-8(6)7/h1-2,5,7,10H,3-4H2/t7-/m0/s1
- InChI Key： XLPDFBUFTAWCIB-ZETCQYMHSA-N
- SMILES： O[C@H]1CCC2C=CC=NC1=2

Computed Properties

Exact Mass: 135.068
Monoisotopic Mass: 135.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.4

Experimental Properties

Refractive Index: 1.618
PSA: 33.12000
LogP: 1.06120

(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029192087-1g	(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95%	1g	$383.16	2023-08-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	MY1214-1g	(S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95%	1g	$936	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VK490-200mg	(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95+%	200mg	1029.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VK490-50mg	(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95+%	50mg	412.0CNY	2021-07-15
Chemenu	CM175981-1g	(S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95%	1g	$430	2021-08-05
Chemenu	CM175981-250mg	(S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95%	250mg	$151	2022-03-01
Chemenu	CM175981-1g	(S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95%	1g	$358	2022-03-01
Aaron	AR008BSN-100mg	(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95%	100mg	$133.00	2024-07-18
Aaron	AR008BSN-250mg	(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95%	250mg	$199.00	2025-02-11
Aaron	AR008BSN-1g	(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol	887921-99-5	95%	1g	$480.00	2025-02-11

(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol Production Method

Production Method 1

41598-71-4

98-88-4

887921-99-5

887922-00-1

Reaction Conditions

1.1 Catalysts: Cupric chloride , Borate(1-), bis[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]diethyl-, hydrogen … Solvents: Dichloromethane ; 2 - 3 h, rt
1.2 rt
1.3 Reagents: Diisopropylethylamine ; 2 h, 0 °C

Reference

Kinetic Resolution of Diols and Pyridyl Alcohols by Cu(II)(borabox)-Catalyzed Acylation

Mazet, Clement; Roseblade, Stephen; Koehler, Valentin; Pfaltz, Andreas, Organic Letters, 2006, 8(9), 1879-1882

Production Method 2

90685-58-8

887921-99-5

912277-45-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride Solvents: Dichloromethane ; rt → 0 °C; 0 °C → rt; 4 h, rt
1.2 Reagents: Lithium hydroxide Solvents: Dichloromethane , Water ; 3 h, rt

Reference

: Iridium catalysts with bicyclic pyridine-phosphinite ligands: asymmetric hydrogenation of olefins and furan derivatives

Saiser, Stefan; et al, Angewandte Chemie, 2006, 45(31), 5194-5197

Production Method 3

887921-99-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol ; 2 h, rt

Reference

Enantiopure synthesis of 7-(1-pyrindanyl)propargyl ethers as rasagiline analogues via chemical or enzymatic resolution of 1-pyrindan-7-ol

Sousa, Carlos A. D.; Sampaio-Dias, Ivo E.; Rizzo-Aguiar, Fabio; Garcia-Mera, Xerardo; Rodriguez-Borges, Jose E., RSC Advances, 2015, 5(126), 104509-104515

Production Method 4

887921-99-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 70 °C

Reference

Reaction of 2-alkyl pyridine N-oxide derivatives with Mosher's acyl chloride: first example of stereoselective Boekelheide rearrangement

Andreotti, Daniele; Miserazzi, Emanuele; Nalin, Arnaldo; Pozzan, Alfonso; Profeta, Roberto; et al, Tetrahedron Letters, 2010, 51(50), 6526-6530

Production Method 5

41598-71-4

98-88-4

887921-99-5

887922-00-1

Reaction Conditions

1.1 Catalysts: Copper chloride , Borate(1-), bis[(4S)-4,5-dihydro-4-(phenylmethyl)-2-oxazolyl]diethyl-, hydrogen … Solvents: Dichloromethane ; 90 min, rt
1.2 rt → 0 °C
1.3 Reagents: Diisopropylethylamine ; overnight, 0 °C → rt

Reference

Kinetic resolution of pyridyl alcohols by Cu(II)(borabox)-catalyzed acylation

Roseblade, Stephen J.; Pfaltz, Andreas, Synthesis, 2007, (23), 3751-3753

Production Method 6

533-37-9

887921-99-5

912277-45-3

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Methyltrioxorhenium Solvents: Dichloromethane , Water ; rt → 0 °C; 19 h, rt
1.2 Reagents: Manganese oxide (MnO2) ; rt
2.1 Reagents: Trifluoroacetic anhydride Solvents: Dichloromethane ; rt → 0 °C; 0 °C → rt; 4 h, rt
2.2 Reagents: Lithium hydroxide Solvents: Dichloromethane , Water ; 3 h, rt

Reference

: Iridium catalysts with bicyclic pyridine-phosphinite ligands: asymmetric hydrogenation of olefins and furan derivatives

Saiser, Stefan; et al, Angewandte Chemie, 2006, 45(31), 5194-5197

(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol Raw materials

(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-ol Preparation Products

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